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Compound of Interest

Compound Name: 6-Nitro-2,3-diphenylquinoxaline

Cat. No.: B1347239

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds. This guide provides
immediate, essential safety and logistical information for the handling of 6-Nitro-2,3-
diphenylquinoxaline, including detailed personal protective equipment (PPE) requirements,
operational protocols, and disposal plans.

Hazard Summary and GHS Classification

6-Nitro-2,3-diphenylquinoxaline is a chemical compound that requires careful handling due to
its potential health hazards. The Globally Harmonized System of Classification and Labelling of
Chemicals (GHS) provides a clear summary of the risks associated with this substance.
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Hazard Class

GHS Category Hazard Statement

H301: Toxic if swallowed[1][2]

Acute Toxicity, Oral Category 3 3]
] ] o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2
[2][3]
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage[1][2][3]
Specific Target Organ Toxicity, H335: May cause respiratory
i Category 3 o
Single Exposure irritation[1][2][3]
) H413: May cause long lasting
Hazardous to the Aquatic ) o
Chronic 4 harmful effects to aquatic life[1]

Environment, Long-Term

[2]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling 6-Nitro-2,3-diphenylquinoxaline.
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PPE Category

Item

Specification

Eye and Face Protection

Safety Goggles & Face Shield

Chemical splash goggles are
required. A face shield should
be worn over safety glasses,
especially when there is a risk

of splashing or explosion.[4][5]

[6]

Hand Protection

Chemical-Resistant Gloves

Wear appropriate chemical-
resistant gloves. Nitrile gloves
can offer protection against a
range of chemicals, but it is
crucial to consult the
manufacturer's resistance
guide.[4][5]

Body Protection

Laboratory Coat

A flame-resistant lab coat,
such as Nomex®, should be
worn over cotton clothing.
Ensure the lab coat is buttoned
and fits properly to cover as

much skin as possible.[5]

Respiratory Protection

Respirator

If engineering controls are
insufficient to maintain
exposure below permissible
limits, a respirator is required.
This necessitates annual
medical evaluations and fit
testing.[5][6]

Foot Protection

Closed-Toe Shoes

Wear appropriate shoes that
cover the entire foot (closed-
toe and closed-heel).[5][7]

Experimental Protocol: Safe Handling and Disposal
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Adherence to a strict, step-by-step protocol is critical for the safe handling and disposal of 6-

Nitro-2,3-diphenylquinoxaline.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][2]

Ensure that an emergency eyewash station and safety shower are readily accessible.

Remove all sources of ignition.

Keep the container tightly closed when not in use.[2]

. Handling the Compound:

Avoid contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke when using this product.[1][2]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

Minimize dust generation and accumulation.[2]

Wash hands thoroughly after handling.[2]

. In Case of Exposure:

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[1][2]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.[1][2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[1][2]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[1][2]

. Storage:
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» Store in a cool, dry, and well-ventilated place.[2]

» Keep the container tightly closed.[2]

o Store locked up.[1][2]

+ Store away from incompatible materials such as oxidizing agents.[8]
5. Disposal:

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[2]

» Avoid release to the environment.[1][2]

Workflow for Safe Handling and Disposal

Post-Experiment

Decontaminate Work Area |—>| Remove PPE |—>
ry
%
Don Appropriate PPE Work in Fume Hood Verify Emergency Equipment (-—¥ Weigh/Handle Compound Perform Experiment Disposal
! v
Segregate Waste |—>| Label Waste Container |—>| Dispose via Approved Vendor

Wash Hands Thoroughly

Preparation Handling

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 6-Nitro-2,3-diphenylquinoxaline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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